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Compound of Interest

Compound Name: Ethofumesate

Cat. No.: B166128

Introduction Ethofumesate is a selective benzofuran herbicide widely utilized in sugarbeet
(Beta vulgaris L.) production for the control of annual grasses and broadleaf weeds.[1][2] It
functions as a systemic herbicide that is absorbed by emerging shoots and roots, inhibiting lipid
biosynthesis in susceptible plants.[3][4] Its unique mode of action makes it a valuable tool for
herbicide resistance management programs, particularly in rotations with other common
herbicides.[5] Ethofumesate can be applied pre-plant incorporated (PPI), pre-emergence
(PRE), and post-emergence (POST), offering flexibility in weed management strategies. These
notes provide detailed protocols and efficacy data for researchers and scientists working with
ethofumesate in sugarbeet.

Mechanism of Action

Ethofumesate is classified as a Group 15 (US) or Group N (Global HRAC) herbicide. Its
primary mode of action is the inhibition of very-long-chain fatty acid synthesis, which is crucial
for lipid biosynthesis. This disruption interferes with cell division, meristematic growth, and the
formation of the waxy cuticle on leaves. The herbicide is absorbed by the roots and emerging
shoots of weeds and translocates systemically to the foliage. This action leads to the death of
susceptible weed seedlings before or shortly after they emerge.
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Caption: Mechanism of action pathway for ethofumesate.

Experimental Protocols

Protocol 2.1: Field Trial for Efficacy and Crop Tolerance
Assessment
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This protocol outlines a standard methodology for conducting field trials to evaluate the efficacy
of ethofumesate on target weeds and its safety on sugarbeet.

Objective: To determine the weed control efficacy and crop tolerance of various rates and
application timings of ethofumesate, alone or in tank-mix combinations.

Materials and Equipment:

o Certified sugarbeet seed (e.g., glyphosate-tolerant variety).

o Ethofumesate 4SC formulation.

o Tank-mix partners (e.g., glyphosate).

e Adjuvants (e.g., methylated seed oil, ammonium sulfate).

o Calibrated research plot sprayer (e.g., CO2-pressurized backpack or bicycle wheel sprayer).
o Flat fan nozzles (e.g., 8002 XR).

» Plot planting and harvesting equipment.

o Data collection tools (quadrats, scales, visual rating guides).

Experimental Design:

e Design: Randomized Complete Block Design (RCBD) with a minimum of 4 replications is
recommended to account for field variability.

o Plot Size: A typical plot size is four to six rows wide and 30 feet long.

o Treatments: Include an untreated control, ethofumesate at various rates (e.g., 8, 16, 32, 64
fl 0z/A), and tank-mixes with other herbicides like glyphosate.

Procedure:

» Site Preparation: Select a field with a known history of target weed infestation. Perform
standard tillage and fertilization as per local recommendations.
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e Planting: Plant sugarbeet at the desired seeding rate and row spacing.
» Herbicide Application:
o Apply treatments at the specified sugarbeet growth stage (e.g., 2-leaf, 6-leaf).

o Use a calibrated sprayer delivering a consistent volume (e.g., 17 GPA) at a constant
pressure (e.g., 40 psi).

o Ensure uniform coverage over the center rows of each plot.
» Data Collection:

o Visual Ratings: Assess percent weed control and percent sugarbeet injury (stature
reduction) at set intervals, such as 7, 14, and 28 Days After Treatment (DAT), using a O-
100 scale (0 = no effect, 100 = complete death/control).

o Weed Density/Biomass: Use quadrats to count weed numbers and/or collect above-
ground biomass for drying and weighing.

o Yield and Quality: At harvest, collect roots from the center rows of each plot. Analyze for
root yield, percent sucrose, and calculate recoverable sucrose.

 Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) appropriate for an
RCBD. Use a means separation test (e.g., Fisher's LSD at p=0.05) to determine significant
differences between treatments.
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Caption: Standard workflow for an ethofumesate field trial.
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Application Guidelines and Efficacy Data
Application Timings

The application timing of ethofumesate is critical for maximizing weed control while ensuring
crop safety.

e Pre-Plant Incorporated (PPI) / Pre-emergence (PRE): Ethofumesate is applied before or at
planting and incorporated with tillage or rainfall/irrigation. This timing targets weeds as they
germinate, providing residual control for several weeks. It is particularly effective for
controlling kochia, redroot pigweed, and various grasses.

o Post-emergence (POST): Applied after the sugarbeets have emerged, typically when they
have at least two true leaves. POST applications are often made in a tank-mix with other
herbicides, such as glyphosate in glyphosate-tolerant sugarbeets, to control emerged weeds
and provide residual control of later-emerging flushes.
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Caption: Decision logic for ethofumesate application timing.
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Data on Weed Control Efficacy

Research has shown that ethofumesate's efficacy varies by weed species and application
method. Post-emergence applications, particularly in combination with glyphosate, have
demonstrated excellent control of challenging weeds like waterhemp.

Table 1: Post-emergence Weed Control Efficacy of Ethofumesate in Sugarbeet Data compiled
from multiple field studies. Efficacy is reported as percent control.

o Common
Treatment Application Waterhemp Redroot
o Lambsquarter .
Rate (fl oz/A) Timing (%) Pigweed (%)
s (%)
Ethofumesate @
12 2-leaf & 6-leaf 95% 0-78% 15-70%
Ethofumesate @ ) )
” 2-leaf & 6-leaf ~98% (Suppression) (Suppression)
Ethofumesate @ ] )
- 2-leaf & 6-leaf 100% (Suppression) (Suppression)
Ethofumesate @ . .
64 2-leaf & 6-leaf 100% (Suppression) (Suppression)
Glyphosate @
- 2-leaf & 6-leaf <90% >95% >90%
Ethofumesate @
32 + Glyphosate 2-leaf & 6-leaf 100% 100% >95%

@ 28

Summary of Efficacy:

o Waterhemp: Ethofumesate applied POST provides excellent control, often superior to
glyphosate alone. Combining ethofumesate with glyphosate offers a robust strategy for both
burndown and residual control of waterhemp.
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e Common Lambsquarters & Redroot Pigweed: POST-applied ethofumesate alone provides
suppression but is not considered an effective stand-alone treatment for emerged plants of
these species. However, it can provide residual control of later germinating seeds. Tank-
mixing with an effective POST herbicide like glyphosate is necessary for controlling
established populations.

Sugarbeet Crop Response

Sugarbeets generally exhibit good tolerance to ethofumesate. However, high rates applied
post-emergence can cause temporary, visible injury.

Table 2: Sugarbeet Tolerance to Post-emergence Ethofumesate Applications Data represents
visual stature reduction and yield components from multi-location trials.

Stature Reduction 14 DAT Recoverable Sucrose
Treatment Rate (fl 0z/A)

(%) (IbslA)
0 (Untreated Check) 0% 8,484
8 ~1% Statistically similar to control
16 ~4% Statistically similar to control
32 ~11% Statistically similar to control
64 ~21% 8,241 (Numerically lower)
128 ~29% 8,024 (Significantly lower)

Summary of Crop Tolerance:

e Minimal to no visual injury is typically observed from POST applications of ethofumesate at
rates up to 16-24 fl oz/A.

o Rates of 32 fl 0z/A and higher may cause temporary stature reduction, from which the
sugarbeets often recover.

o While rates up to 2.24 kg ha~* (~64 fl 0z/A) may reduce stature, they often do not
significantly impact final root yield or sucrose content.
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e Very high rates (e.g., 4.48 kg ha~* or ~128 fl 0z/A) can lead to significant stature reduction

and a decrease in recoverable sucrose.

Summary of Application Parameters

Table 3: Summary of Ethofumesate Application Parameters in Sugarbeet

Pre-Plant Incorporated

Parameter (PPI) | Pre-emergence Post-emergence (POST)
(PRE)
Typical Rate 2.25t0 7.5 pints/A 8 to 64 fl 0z/A
Germinating grasses and _
Emerged waterhemp; residual
Target Weeds small-seeded broadleaves
o control of later flushes.
(e.g., kochia, pigweeds).
Requires mechanical ] ) ] ]
o ) ) Rainfall is required for residual
Activation incorporation or at least 0.5 , o
) ) o soil activity.
inch of rainfall/irrigation.
Before planting or immediately ~ Sugarbeets with >2 true
Crop Stage

after, prior to crop emergence.

leaves.

Key Considerations

Rate is dependent on soil type
and organic matter content.
Provides foundational, residual

control.

Excellent for managing
glyphosate-resistant
waterhemp when mixed with
glyphosate. Higher rates can

cause temporary crop injury.

Resistance Management

The repeated use of herbicides with the same mode of action selects for resistant weed

biotypes. Ethofumesate (Group 15) offers a different mode of action than glyphosate (Group

9) and ALS inhibitors (Group 2). Incorporating ethofumesate into a weed control program is a

key strategy for managing or delaying the onset of herbicide resistance. Using ethofumesate

in a tank-mix or in sequence with other herbicides diversifies the chemical pressure on weed

populations, which is a cornerstone of sustainable weed management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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